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Compound of Interest

Compound Name: MES hemisodium salt

Cat. No.: B568281 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for MES hemisodium salt, including operational and disposal plans, to

ensure laboratory safety and build trust through value beyond the product itself.

Personal Protective Equipment (PPE)
When handling MES hemisodium salt, appropriate personal protective equipment is the first

line of defense against potential exposure. The recommended PPE includes:

Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against

dust particles.[1][2]

Hand Protection: Impervious gloves, such as nitrile gloves, must be worn to prevent skin

contact.[3] Gloves should be inspected before use and disposed of properly after handling

the chemical.[3]

Respiratory Protection: When there is a risk of inhaling dust, a NIOSH/MSHA-approved

respirator is required.[2] A dust mask, such as a type N95 (US) or a Filter type P1, is

recommended.[1][3]

Protective Clothing: A lab coat or apron should be worn to protect street clothing and skin

from contamination.[4][5]
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Hazard Identification and Safe Handling
MES hemisodium salt is generally considered a stable chemical under normal laboratory

conditions.[6] However, it is important to be aware of its potential hazards to ensure safe

handling. Some sources classify it as a non-hazardous substance, while others indicate it may

be harmful if swallowed and can cause irritation to the eyes, skin, and respiratory system.[4] It

is also listed as a combustible solid.[1]

Standard Handling Procedures:

Ventilation: Always work in a well-ventilated area to minimize the concentration of airborne

dust.[4][5]

Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.[4][6][7]

Avoid Inhalation: Do not breathe in the dust.[2][4]

Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[4][5][7] Always wash hands

thoroughly with soap and water after handling the substance. Contaminated clothing should

be removed and laundered before reuse.[4][7]

Storage: Store MES hemisodium salt in a cool, dry, and well-ventilated area in a tightly

sealed container.[5][6]

Quantitative Data
The following table summarizes the key quantitative data for MES hemisodium salt:

Property Value Source

CAS Number 117961-21-4

Molecular Weight 206.73 g/mol

pKa (at 25°C) 6.1 [1][4]

Useful pH Range 5.5 - 6.7 [1][4]

Solubility in Water 500 mg/mL
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Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures should be followed to

ensure safety and environmental protection.

Spill Cleanup Protocol:

Evacuate and Secure: For major spills, evacuate the immediate area and alert emergency

responders.[4] For minor spills, ensure the area is well-ventilated and remove all sources of

ignition.[4]

Don PPE: Before cleaning the spill, put on all required personal protective equipment.

Containment: Prevent the spilled material from entering drains or waterways.[4]

Cleanup (Dry Spill): Use dry cleanup procedures to avoid generating dust.[4] Carefully

sweep or vacuum the spilled solid and place it into a suitable, labeled container for disposal.

[2][4]

Cleanup (Wet Spill): If the material is in solution, absorb it with an inert material and place it

in a labeled container for disposal.

Decontamination: Wash the spill area thoroughly with soap and water.[2]

Disposal: Dispose of the waste material according to institutional and local regulations.

Disposal Plan:

Disposal of MES hemisodium salt and its containers must be handled by a licensed

professional waste disposal service.[4][5] Do not dispose of the chemical down the drain or in

the general trash. Empty containers should be decontaminated and disposed of in accordance

with all applicable regulations.[4]

Visualized Workflows
To further clarify the procedural guidance, the following diagrams illustrate the logical steps for

handling MES hemisodium salt safely.
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Figure 1: Standard Operating Procedure for MES Hemisodium Salt
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Figure 1: Standard Operating Procedure for MES Hemisodium Salt
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Figure 2: Chemical Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b568281?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/sigma/m0164
https://www.ankom.com/sites/default/files/2024-03/MES_Buffer_SDS_2022.pdf
https://www.sigmaaldrich.com/SG/en/sds/sigma/h7637
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/engZ34a/msds/MESSodiumSalt.pdf
https://prod-docs.megazyme.com/documents/Safety_Data_Sheet/Reach/SDS-EN/B-MES250_SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC397355000&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F554990.pdf
https://www.benchchem.com/product/b568281#personal-protective-equipment-for-handling-mes-hemisodium-salt
https://www.benchchem.com/product/b568281#personal-protective-equipment-for-handling-mes-hemisodium-salt
https://www.benchchem.com/product/b568281#personal-protective-equipment-for-handling-mes-hemisodium-salt
https://www.benchchem.com/product/b568281#personal-protective-equipment-for-handling-mes-hemisodium-salt
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b568281?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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